Cas no 1245773-11-8 (ethyl 1-(difluoromethyl)-1H-pyrazole-5-carboxylate)

• Product Name: ethyl 1-(difluoromethyl)-1H-pyrazole-5-carboxylate
• CAS No: 1245773-11-8
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• MDL: MFCD18262326
• CID: 822863
• PubChem ID: 50896720
• Update Time: 2025-04-19

ethyl 1-(difluoromethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(difluoromethyl)-1H-pyrazole-5-carboxylate
• ethyl 2-(difluoromethyl)pyrazole-3-carboxylate
• AKOS005169462
• ethyl1-(difluoromethyl)-1H-pyrazole-5-carboxylate
• DTXSID50678950
• SB85521
• 1245773-11-8
• EN300-232539
• STL583952

• MDL： MFCD18262326
• Inchi： 1S/C7H8F2N2O2/c1-2-13-6(12)5-3-4-10-11(5)7(8)9/h3-4,7H,2H2,1H3
• InChI Key： KXGUFDQXUNGUDW-UHFFFAOYSA-N
• SMILES： FC(N1C(C(=O)OCC)=CC=N1)F

Computed Properties

• Exact Mass: 190.05538383g/mol
• Monoisotopic Mass: 190.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives